Glucocorticoid receptor agonist-1 phosphate Ala-Ala-Br

Catalog No.
S15747661
CAS No.
M.F
C43H49BrF2N3O12P
M. Wt
948.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Glucocorticoid receptor agonist-1 phosphate Ala-Al...

Product Name

Glucocorticoid receptor agonist-1 phosphate Ala-Ala-Br

IUPAC Name

[2-[(1S,2S,4R,6R,8S,9S,11S,12R,13S,19S)-6-[4-[[3-[[(2S)-2-[[(2S)-2-[(2-bromoacetyl)amino]propanoyl]amino]propanoyl]amino]phenyl]methyl]phenyl]-12,19-difluoro-11-hydroxy-9,13-dimethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoethyl] dihydrogen phosphate

Molecular Formula

C43H49BrF2N3O12P

Molecular Weight

948.7 g/mol

InChI

InChI=1S/C43H49BrF2N3O12P/c1-22(47-36(53)20-44)37(54)48-23(2)38(55)49-27-7-5-6-25(15-27)14-24-8-10-26(11-9-24)39-60-35-18-29-30-17-32(45)31-16-28(50)12-13-40(31,3)42(30,46)33(51)19-41(29,4)43(35,61-39)34(52)21-59-62(56,57)58/h5-13,15-16,22-23,29-30,32-33,35,39,51H,14,17-21H2,1-4H3,(H,47,53)(H,48,54)(H,49,55)(H2,56,57,58)/t22-,23-,29-,30-,32-,33-,35+,39+,40-,41-,42-,43+/m0/s1

InChI Key

LTEKXXMNHUVHKP-XXDIGLPESA-N

Canonical SMILES

CC(C(=O)NC(C)C(=O)NC1=CC=CC(=C1)CC2=CC=C(C=C2)C3OC4CC5C6CC(C7=CC(=O)C=CC7(C6(C(CC5(C4(O3)C(=O)COP(=O)(O)O)C)O)F)C)F)NC(=O)CBr

Isomeric SMILES

C[C@@H](C(=O)N[C@@H](C)C(=O)NC1=CC=CC(=C1)CC2=CC=C(C=C2)[C@@H]3O[C@@H]4C[C@H]5[C@@H]6C[C@@H](C7=CC(=O)C=C[C@@]7([C@]6([C@H](C[C@@]5([C@@]4(O3)C(=O)COP(=O)(O)O)C)O)F)C)F)NC(=O)CBr

Glucocorticoid receptor agonist-1 phosphate Ala-Ala-Br is a synthetic compound primarily utilized as a drug-linker conjugate in the development of antibody-drug conjugates (ADCs). Its role is significant in targeted cancer therapies, particularly in the synthesis of anti-CD40 antibody agent conjugates. This compound facilitates the delivery of cytotoxic agents specifically to cancer cells, enhancing therapeutic efficacy while minimizing systemic toxicity. The chemical formula for this compound is represented as C20H20F4N2O2C_{20}H_{20}F_{4}N_{2}O_{2} with a CAS number of 2345733-40-4 .

  • Substitution Reactions: These involve the replacement of functional groups within the compound.
  • Oxidation and Reduction Reactions: These reactions alter the oxidation state of the compound.
  • Hydrolysis: The compound can be broken down in the presence of water, leading to various intermediates.

Common reagents used in these reactions include organic solvents like dimethyl sulfoxide (DMSO), alongside specific acids or bases to facilitate reactions under controlled temperature and pH conditions.

The biological activity of glucocorticoid receptor agonist-1 phosphate Ala-Ala-Br is primarily mediated through its interaction with the glucocorticoid receptor. Upon binding, it induces conformational changes that activate specific signaling pathways, modulating gene expression related to inflammation and immune responses. This mechanism is crucial for its application in treating inflammatory diseases and certain cancers . The compound has been shown to affect the expression of inflammatory factors such as interleukin-6, interleukin-1 beta, and tumor necrosis factor-alpha, which are pivotal in various pathological conditions .

The synthesis of glucocorticoid receptor agonist-1 phosphate Ala-Ala-Br involves multiple steps:

  • Preparation of Drug-Linker Conjugate: This step includes reacting specific reagents under controlled conditions.
  • Use of Organic Solvents: DMSO is commonly employed as a solvent during synthesis.
  • Catalysts and Reaction Conditions: Specific catalysts are utilized to optimize yield and purity.

Industrial production typically involves automated reactors and stringent purification systems to ensure high-quality output. The final product is stored at -20°C under nitrogen to maintain stability .

Glucocorticoid receptor agonist-1 phosphate Ala-Ala-Br has diverse applications:

  • Chemistry: Acts as a reagent in organic synthesis and drug development.
  • Biology: Used in research to elucidate glucocorticoid receptor pathways.
  • Medicine: Integral in developing targeted cancer therapies through ADCs.
  • Industry: Employed in large-scale production processes for pharmaceutical applications.

Studies have demonstrated that glucocorticoid receptor agonist-1 phosphate Ala-Ala-Br interacts with various proteins involved in cellular signaling pathways. These interactions are critical for its biological effects, particularly in modulating gene expression related to inflammation and immune responses. Research indicates that the binding affinity and specificity of this compound can vary based on the cellular context, influencing its therapeutic potential .

Several compounds exhibit structural or functional similarities to glucocorticoid receptor agonist-1 phosphate Ala-Ala-Br. Here are some notable examples:

Compound NameDescriptionUnique Features
Glucocorticoid receptor agonist-1 phosphate Ala-Ala-MalAnother drug-linker conjugate for ADCsDifferent linker moiety (Mal instead of Br)
Glucocorticoid receptor modulator 1Reduces expression of inflammatory factorsFocuses on modulating inflammatory responses
Glucocorticoid receptor agonist 1Potent glucocorticoid receptor agonistExhibits high binding affinity (IC50 = 2.8 nM)

These compounds share similar mechanisms of action through glucocorticoid receptor modulation but differ in their specific applications and structural configurations, highlighting the uniqueness of glucocorticoid receptor agonist-1 phosphate Ala-Ala-Br as a targeted therapeutic agent .

XLogP3

3.7

Hydrogen Bond Acceptor Count

14

Hydrogen Bond Donor Count

6

Exact Mass

947.22053 g/mol

Monoisotopic Mass

947.22053 g/mol

Heavy Atom Count

62

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